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Compound of Interest

Compound Name: Evandamine

Cat. No.: B009831

For Researchers, Scientists, and Drug Development Professionals

Introduction

Evodiamine is a naturally occurring indole alkaloid with a range of biological activities, including
anti-tumor, anti-inflammatory, and anti-obesity effects.[1][2] Accurate and consistent preparation
of Evodiamine stock solutions is critical for obtaining reliable and reproducible results in various
in vitro and in vivo assays. This document provides detailed protocols for the preparation,
storage, and handling of Evodiamine stock solutions to ensure their stability and efficacy for
research purposes.

Chemical Properties of Evodiamine

Property Value Reference
Molecular Formula C19H17Ns0O [3]
Molecular Weight 303.36 g/mol [4]
CAS Number 518-17-2 [4]

Solubility of Evodiamine

Evodiamine is sparingly soluble in aqueous solutions but shows good solubility in several
organic solvents. Dimethyl sulfoxide (DMSO) is the most commonly used solvent for preparing
high-concentration stock solutions.
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Solvent Solubility (at 25°C) Notes Reference

Ultrasonic assistance

may be required for
~12 mg/mL (39.55 i )
DMSO M) complete dissolution. [1114]
m
Use freshly opened,

anhydrous DMSO.

Quantitative data

Ethanol Soluble varies with [5]
temperature.
Water Insoluble [4]

Quantitative data
Chloroform Soluble varies with [5]

temperature.

Quantitative data
Dichloromethane Soluble varies with [5]

temperature.

Quantitative data
Acetone Soluble varies with [5]

temperature.

Protocol for Preparation of a 10 mM Evodiamine
Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Evodiamine in DMSO, a
common starting concentration for subsequent dilutions in cell-based assays.

Materials:
o Evodiamine powder (purity >98%)
o Anhydrous Dimethyl sulfoxide (DMSO)

» Sterile, amber microcentrifuge tubes or vials
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o Calibrated analytical balance
o Vortex mixer

» Ultrasonic bath (optional)
Procedure:

» Equilibrate Reagents: Allow the Evodiamine powder and DMSO to come to room
temperature before use.

» Weigh Evodiamine: Accurately weigh out 3.03 mg of Evodiamine powder using a calibrated
analytical balance and transfer it to a sterile amber microcentrifuge tube.

e Add Solvent: Add 1 mL of anhydrous DMSO to the tube containing the Evodiamine powder.

» Dissolve: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution. If the
compound does not fully dissolve, sonicate the solution in an ultrasonic bath for 5-10
minutes.

 Visual Inspection: Visually inspect the solution to ensure that the Evodiamine is completely
dissolved and no particulates are visible.

 Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in
sterile, amber microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots
at -20°C for up to 6 months or at -80°C for up to one year.[1]
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Evodiamine Stock Solution Preparation Workflow
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Caption: Workflow for preparing a 10 mM Evodiamine stock solution.
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Assay-Specific Dilutions

For cell-based assays, the high-concentration DMSO stock solution must be further diluted in
the appropriate cell culture medium to the final desired working concentration. It is crucial to
ensure that the final concentration of DMSO in the cell culture medium is non-toxic to the cells,
typically below 0.5%.

Example Dilution for a 10 pM Final Concentration:

 Intermediate Dilution (Optional but Recommended): Prepare a 1 mM intermediate stock by
diluting the 10 mM stock solution 1:10 in cell culture medium (e.g., 10 pL of 10 mM stock +
90 pL of medium).

 Final Dilution: Add 10 pL of the 1 mM intermediate stock to 990 pL of cell culture medium to
achieve a final concentration of 10 uM Evodiamine. The final DMSO concentration in this
example would be 0.1%.

Evodiamine's Mechanism of Action in Cancer Cells

Evodiamine has been shown to exert its anti-cancer effects through the modulation of several
key signaling pathways, leading to the inhibition of cell proliferation, induction of apoptosis, and
suppression of metastasis.[6][7][8]
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Simplified Signaling Pathway of Evodiamine in Cancer Cells
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Caption: Evodiamine's inhibitory effects on key cancer signaling pathways.
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Stability and Storage Recommendations

o Powder: Store Evodiamine powder at -20°C for up to 3 years.[1]

e Stock Solutions in DMSO: Store aliquots at -20°C for up to 6 months or at -80°C for up to 1
year.[1]

e Avoid Repeated Freeze-Thaw Cycles: Aliquoting into single-use volumes is highly
recommended to maintain the stability of the compound.

o Protect from Light: Evodiamine is light-sensitive. Store powder and stock solutions in amber
or light-blocking containers.

By following these guidelines, researchers can ensure the preparation of high-quality
Evodiamine stock solutions for consistent and reliable experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for Preparing
Evodiamine Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b009831#preparing-evandamine-stock-solutions-for-
assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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